Cas no 2229561-37-7 (4-(3-bromo-5-nitrophenyl)butan-2-one)

• Product Name: 4-(3-bromo-5-nitrophenyl)butan-2-one
• CAS No: 2229561-37-7
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6191224
• PubChem ID: 165642773
• Update Time: 2025-10-31

4-(3-bromo-5-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-nitrophenyl)butan-2-one
• 2229561-37-7
• EN300-1906599

• Inchi： 1S/C10H10BrNO3/c1-7(13)2-3-8-4-9(11)6-10(5-8)12(14)15/h4-6H,2-3H2,1H3
• InChI Key： NVMXMSIORIZLNX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(3-bromo-5-nitrophenyl)butan-2-one

Recent Advances in the Study of 4-(3-bromo-5-nitrophenyl)butan-2-one (CAS: 2229561-37-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-bromo-5-nitrophenyl)butan-2-one (CAS: 2229561-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 4-(3-bromo-5-nitrophenyl)butan-2-one as a key intermediate in the synthesis of more complex bioactive molecules. Its bromo and nitro functional groups make it a versatile building block for further chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have shown that 4-(3-bromo-5-nitrophenyl)butan-2-one exhibits moderate inhibitory effects on certain kinases and proteases, suggesting its potential as a scaffold for developing kinase inhibitors or protease modulators. These findings are particularly relevant for the treatment of diseases such as cancer and autoimmune disorders, where dysregulated kinase and protease activity plays a critical role.

Furthermore, recent advancements in computational chemistry have enabled the virtual screening of 4-(3-bromo-5-nitrophenyl)butan-2-one derivatives, predicting their binding affinities to various biological targets. These in silico studies have identified several promising derivatives with improved pharmacokinetic properties, paving the way for future in vivo investigations. The integration of computational and experimental approaches has significantly accelerated the optimization of this compound for therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of 4-(3-bromo-5-nitrophenyl)butan-2-one-based therapeutics. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-(3-bromo-5-nitrophenyl)butan-2-one represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and demonstrated biological activities make it a promising candidate for further exploration. Continued research efforts will undoubtedly yield new insights into its mechanism of action and therapeutic potential, contributing to the advancement of chemical biology and pharmaceutical sciences.